2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide

• IUPAC Name: 2-benzo[e][1]benzofuran-1-yl-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C19H14N2O2/c22-18(21-15-5-3-9-20-11-15)10-14-12-23-17-8-7-13-4-1-2-6-16(13)19(14)17/h1-9,11-12H,10H2,(H,21,22)
• InChI Key: NKXHQPWLOMSSAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C(=CO3)CC(=O)NC4=CN=CC=C4
• Molecular Formula: C19H14N2O2
• Molecular Weight: 302.3 g/mol

Description

2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide, also known as NFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NFA is a small molecule that has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide is complex and involves multiple pathways. In cancer research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to inhibit the PI3K/Akt/mTOR pathway and induce apoptosis through the activation of caspase-3 and -9. In inflammation research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to inhibit the NF-κB pathway and reduce the production of inflammatory cytokines. In neurodegenerative disorder research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to reduce oxidative stress through the upregulation of antioxidant enzymes and reduce inflammation through the inhibition of the NF-κB pathway.
Biochemical and Physiological Effects:
2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to exhibit a variety of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective effects. In cancer research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to reduce the production of inflammatory cytokines and inhibit the NF-κB pathway. In neurodegenerative disorder research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to reduce oxidative stress and inflammation, protecting against neuronal damage.

Advantages and Limitations for Lab Experiments

2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has several advantages for use in scientific research, including its high purity, stability, and low toxicity. However, there are also limitations to its use, including its limited solubility in water and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for research on 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide, including its potential use in combination therapy for cancer treatment, its role in the regulation of autophagy, and its potential use as a neuroprotective agent in Alzheimer's disease. Additionally, further studies are needed to determine the optimal dosage and administration of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide for therapeutic use.
Conclusion:
In conclusion, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide is a promising small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been optimized to provide a high yield and purity of the final product, allowing for its use in scientific research. 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for drug development. Further research is needed to fully understand the potential therapeutic applications of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide and its mechanism of action.

Synthesis Methods

The synthesis of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide involves a multi-step process that includes the reaction of 2-naphthol with pyridine-3-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to yield 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide in high purity. The synthesis method of 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been optimized to provide a high yield and purity of the final product, allowing for its use in scientific research.

Scientific Research Applications

2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has demonstrated that 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disorder research, 2-naphtho[2,1-b]furan-1-yl-N-3-pyridinylacetamide has been shown to protect against neuronal damage by reducing oxidative stress and inflammation.